Cas no 63999-74-6 (Propanal, 2,2-dibromo-)

• Product Name: Propanal, 2,2-dibromo-
• CAS No: 63999-74-6
• MF: C₃H₄Br₂O
• MW: 215.871259689331
• CID: 425173
• PubChem ID: 14296640
• Update Time: 2025-04-19

Propanal, 2,2-dibromo- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2,2-dibromo-
• 2,2-dibromopropanal
• DTXSID30558620
• 63999-74-6
• Dibrompropionaldehyd
• SCHEMBL1577361

• Inchi： 1S/C3H4Br2O/c1-3(4,5)2-6/h2H,1H3
• InChI Key： DQARFZUCBYKFNL-UHFFFAOYSA-N
• SMILES： BrC(C=O)(C)Br

Computed Properties

• Exact Mass: 213.86282
• Monoisotopic Mass: 213.86289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 59.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07